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Compound of Interest

Compound Name: 2-Aminoacridone

Cat. No.: B130535 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 2-Aminoacridone (AMAC), a fluorescent

labeling agent pivotal in the analysis of carbohydrates. Tailored for researchers, scientists, and

professionals in drug development, this document outlines the key physicochemical properties,

detailed experimental protocols for its application in glycan analysis, and the corresponding

analytical workflows.

Core Compound Specifications
2-Aminoacridone is a highly fluorescent aromatic compound widely utilized for the

derivatization of glycans and saccharides. Its primary amine group facilitates covalent bonding

to the reducing end of carbohydrates, enabling sensitive detection in various analytical

methods.
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Property Value Reference

CAS Number 27918-14-5 [1][2][3][4][5]

Molecular Weight 210.23 g/mol

Molecular Formula C₁₃H₁₀N₂O

Appearance Yellow to dark yellow powder

Fluorescence Excitation (λex) 425 nm

Fluorescence Emission (λem) 532 nm

Application in Glycan Analysis
2-Aminoacridone is a cornerstone in glycomics, enabling the sensitive detection and

quantification of carbohydrates. The labeling process, known as reductive amination, involves

the reaction of the primary amine of 2-Aminoacridone with the aldehyde group of the reducing

sugar, which is then stabilized by a reducing agent. This derivatization allows for the analysis of

complex oligosaccharides at picomolar levels.

The resulting fluorescently labeled glycans can be separated and analyzed by a variety of high-

resolution techniques, including:

High-Performance Liquid Chromatography (HPLC)

Capillary Electrophoresis (CE)

Polyacrylamide Gel Electrophoresis (PAGE)

Mass Spectrometry (MS), often coupled with HPLC or CE

Experimental Protocol: Fluorescent Labeling of
Glycans with 2-Aminoacridone
This protocol outlines the fundamental steps for the derivatization of glycans with 2-
Aminoacridone via reductive amination.
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Materials:

Glycan sample

2-Aminoacridone (AMAC) solution

Sodium cyanoborohydride (NaCNBH₃) solution

Dimethyl sulfoxide (DMSO)

Glacial acetic acid

Procedure:

Sample Preparation: Ensure the glycan sample is purified and lyophilized.

Labeling Reaction:

Dissolve the glycan sample in the 2-Aminoacridone solution in DMSO.

Add the sodium cyanoborohydride solution. The addition of a reducing agent like sodium

cyanoborohydride reduces the initial Schiff's base to a stable secondary amine.

Incubate the reaction mixture. A typical condition is incubation at 45°C for several hours.

Purification: Remove excess labeling reagents from the derivatized glycans. This can be

achieved through methods such as solid-phase extraction or size-exclusion chromatography.

Analysis: The purified AMAC-labeled glycans are now ready for analysis by HPLC, CE, or

MS.
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Experimental Workflow: Glycan Labeling and Analysis

Start: Purified Glycan Sample

Reductive Amination:
+ 2-Aminoacridone

+ Sodium Cyanoborohydride

Purification of Labeled Glycans
(e.g., SPE)

Analysis

HPLC

Separation

Capillary Electrophoresis

Separation

Mass Spectrometry

Detection

End: Glycan Profile
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Reductive Amination of a Glycan with 2-Aminoacridone

Reducing Glycan
(with open-chain aldehyde form)

Schiff Base Intermediate
(Imine)

2-Aminoacridone
(Primary Amine)

Stable Fluorescently
Labeled Glycan

Sodium Cyanoborohydride
(Reducing Agent) Reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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